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Pterocarpus
Species

Plant Part
Key Findings on
Pterocarpol

Extraction & Analysis
Methods

Citation

Pterocarpus
macrocarpus

Heartwood Isolated from dichloromethane

(DCM) extract; showed insect
antifeedant activity against

Spodoptera litura and
Reticulitermes speratus.

Extraction: DCM.

Isolation: Guided by
bioassay (insect

antifeedant activity).
Identification: Not

specified in abstract.

[1]

Pterocarpus
marsupium

Heartwood Identified as a constituent;

detailed quantitative data not
provided in the available

abstract.

Extraction: Aqueous.

Isolation &
Identification: Structure

established using
spectroscopic data.

[2] [3]

Experimental Protocol for Isolation and Identification

The following workflow generalizes the experimental process for isolating and identifying pterocarpol from

Pterocarpus species, based on methodologies in the search results.
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Experimental workflow for pterocarpol isolation

Plant Material Preparation: The heartwood of the tree is collected, dried, and ground into a fine
powder to increase the surface area for efficient extraction [1] [2].

Solvent Extraction: The powdered plant material undergoes extraction, typically using an organic
solvent. Research indicates the use of dichloromethane (DCM) for initial extraction, which effectively

dissolves medium-polarity compounds like sesquiterpenes [1].
Extract Concentration: The solvent is removed under reduced pressure using a rotary evaporator to

obtain a crude extract [1].
Chromatographic Fractionation: The crude extract is fractionated using techniques like column
chromatography (e.g., silica gel) with a gradient of solvents (e.g., n-hexane to ethyl acetate) to
separate constituents based on polarity [1] [4].

Bioassay-Guided Isolation: For identifying bioactive compounds like insect antifeedants, fractions
are tested for activity. The isolation process is guided by these bioassays, leading researchers to the

active pterocarpol-containing fractions [1].
Structural Elucidation: The final step involves determining the chemical structure of the purified

compound. This is achieved using spectroscopic methods, primarily Nuclear Magnetic
Resonance (NMR) spectroscopy, which provides detailed information about the carbon and

hydrogen framework of the molecule [2] [1].

Research Context and Biological Activity

Chemical Class and Role: Pterocarpol is a sesquiterpene alcohol. In Pterocarpus macrocarpus,
pterocarpol and related pterocarpans are considered major constituents that act as chemical
defense factors against insects, explaining the tree's natural resistance to termites [1].
Research Focus: Much of the pharmacological research on Pterocarpus species focuses on

flavonoids and other polyphenols for conditions like diabetes [5] [3]. Pterocarpol is primarily noted for
its ecological role in plant defense.

The available data on pterocarpol is primarily qualitative. For quantitative analysis, you would need to

consult the full-text research articles for detailed experimental data such as yields and specific NMR spectral

assignments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s647367?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16926498/
https://pubmed.ncbi.nlm.nih.gov/15081294/
https://pubmed.ncbi.nlm.nih.gov/16926498/
https://pubmed.ncbi.nlm.nih.gov/16926498/
https://pubmed.ncbi.nlm.nih.gov/16926498/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5411871/
https://www.smolecule.com/products/s647367?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16926498/
https://pubmed.ncbi.nlm.nih.gov/15081294/
https://pubmed.ncbi.nlm.nih.gov/16926498/
https://www.smolecule.com/products/s647367?utm_src=pdf-body
https://www.smolecule.com/products/s647367?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16926498/
https://www.sciencedirect.com/science/article/abs/pii/S0378874121005432
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/pterocarpus-marsupium
https://www.smolecule.com/products/s647367?utm_src=pdf-body
https://www.smolecule.com/products/s647367?utm_src=pdf-body
https://www.smolecule.com/products/s647367?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s647367?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Insect antifeedants, pterocarpans and pterocarpol, in ... [pubmed.ncbi.nlm.nih.gov]

2. Constituents of Pterocarpus marsupium: an ayurvedic ... [pubmed.ncbi.nlm.nih.gov]

3. Pterocarpus marsupium - an overview [sciencedirect.com]

4. BIOLOGICAL AND PHYTOCHEMICAL INVESTIGATIONS ... [pmc.ncbi.nlm.nih.gov]

5. Genus Pterocarpus: A review of ethnopharmacology ... [sciencedirect.com]

To cite this document: Smolecule. [Pterocarpol natural sources in Pterocarpus species]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b647367#pterocarpol-

natural-sources-in-pterocarpus-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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